Cas no 2680830-40-2 (1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid)
1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28276969
- 1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid
- 2680830-40-2
-
- Inchi: 1S/C9H12N4O4/c1-3-4-17-9(16)10-5-6-11-7(8(14)15)12-13(6)2/h3H,1,4-5H2,2H3,(H,10,16)(H,14,15)
- InChI Key: QJEZFBKVHDUJMX-UHFFFAOYSA-N
- SMILES: O(CC=C)C(NCC1=NC(C(=O)O)=NN1C)=O
Computed Properties
- Exact Mass: 240.08585488g/mol
- Monoisotopic Mass: 240.08585488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 106Ų
1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28276969-0.05g |
1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid |
2680830-40-2 | 95.0% | 0.05g |
$2131.0 | 2025-03-19 | |
| Enamine | EN300-28276969-0.1g |
1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid |
2680830-40-2 | 95.0% | 0.1g |
$2232.0 | 2025-03-19 | |
| Enamine | EN300-28276969-0.25g |
1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid |
2680830-40-2 | 95.0% | 0.25g |
$2333.0 | 2025-03-19 | |
| Enamine | EN300-28276969-0.5g |
1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid |
2680830-40-2 | 95.0% | 0.5g |
$2435.0 | 2025-03-19 | |
| Enamine | EN300-28276969-1.0g |
1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid |
2680830-40-2 | 95.0% | 1.0g |
$2537.0 | 2025-03-19 | |
| Enamine | EN300-28276969-2.5g |
1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid |
2680830-40-2 | 95.0% | 2.5g |
$4973.0 | 2025-03-19 | |
| Enamine | EN300-28276969-5.0g |
1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid |
2680830-40-2 | 95.0% | 5.0g |
$7358.0 | 2025-03-19 | |
| Enamine | EN300-28276969-10.0g |
1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid |
2680830-40-2 | 95.0% | 10.0g |
$10911.0 | 2025-03-19 |
1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid
Introduction to 1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2680830-40-2)
1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid, identified by the CAS number 2680830-40-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, combines a triazole core with functional groups that make it a promising candidate for further exploration in drug discovery and medicinal chemistry.
The chemical structure of this compound features a methyl-substituted triazole ring at the 1-position, a carboxylic acid group at the 3-position, and an amine-functionalized methylene bridge at the 5-position. The presence of an acetoxymethyl amide moiety further enhances its reactivity and potential utility in synthetic transformations. Such structural features are strategically designed to facilitate interactions with biological targets, making it an intriguing subject for research in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound with greater accuracy. The triazole ring, known for its stability and ability to form hydrogen bonds, is particularly valuable in drug design due to its role in modulating enzyme activity and receptor binding. The acetoxymethyl amide group introduces a polar region that can enhance solubility and bioavailability, which are critical factors in the development of therapeutic agents.
In the context of modern drug discovery, 1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid has been investigated for its potential as an intermediate in the synthesis of novel bioactive molecules. The compound’s versatility allows it to serve as a building block for more complex structures, enabling chemists to explore diverse pharmacological pathways. For instance, modifications of the triazole core or the acetoxymethyl amide group could lead to derivatives with enhanced potency or selectivity against specific biological targets.
One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The triazole scaffold has been widely studied for its antimicrobial properties, particularly against fungi and certain bacteria. By incorporating additional functional groups such as the acetoxymethyl amide, researchers aim to expand the spectrum of activity while maintaining structural integrity. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects on microbial growth, making them attractive candidates for further clinical investigation.
The synthesis of 1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include condensation reactions between appropriately substituted triazole precursors and activated acetoxymethyl ester groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired molecular framework with high efficiency and selectivity.
As research continues to evolve, the application of high-throughput screening (HTS) techniques is becoming increasingly valuable in identifying novel drug candidates. Compounds like 1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid are often included in large-scale libraries due to their structural complexity and potential biological activity. HTS allows researchers to rapidly assess thousands of compounds against various biological targets, streamlining the drug discovery process and accelerating the identification of promising candidates for further development.
The role of computational tools in predicting molecular properties cannot be overstated. Advanced software packages enable researchers to model interactions between this compound and biological targets with remarkable precision. These models help in optimizing lead structures by predicting binding affinities, metabolic stability, and other critical parameters that influence drug efficacy and safety. Such computational approaches are indispensable in modern medicinal chemistry.
In conclusion,1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2680830-40-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery and synthetic applications. With ongoing research exploring its potential as an antimicrobial agent and other therapeutic applications, this compound holds great promise for contributing to future medical breakthroughs.
2680830-40-2 (1-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)